Cas no 479638-62-5 (4-(bromomethyl)-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-(bromomethyl)-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 479638-62-5
• MF: C₆H₅BrClF₃N₂
• MW: 277.469509840012
• CID: 2647933
• PubChem ID: 11425907
• Update Time: 2025-06-15

4-(bromomethyl)-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• 4-bromomethyl-5-chloro-1-methyl-3-trifluoromethyl-lH-pyrazole
• EN300-1961043
• SCHEMBL938873
• 4-bromomethyl-5-chloro-1-methyl-3-trifluoromethyl-1H-pyrazole
• 479638-62-5

• Inchi： 1S/C6H5BrClF3N2/c1-13-5(8)3(2-7)4(12-13)6(9,10)11/h2H2,1H3
• InChI Key： ORQGJPFVTDVXAK-UHFFFAOYSA-N
• SMILES： BrCC1=C(N(C)N=C1C(F)(F)F)Cl

Computed Properties

• Exact Mass: 275.92767Da
• Monoisotopic Mass: 275.92767Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-(bromomethyl)-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Comprehensive Overview of 4-(bromomethyl)-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 479638-62-5)

The compound 4-(bromomethyl)-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 479638-62-5) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. Its unique structural features, including a bromomethyl group, a chloro substituent, and a trifluoromethyl moiety, make it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and crop protection formulations.

One of the most discussed topics in modern chemistry is the role of fluorinated compounds in enhancing the bioavailability and metabolic stability of active ingredients. The presence of the trifluoromethyl group in 4-(bromomethyl)-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole aligns with this trend, as it often improves the compound's lipophilicity and binding affinity. This characteristic is particularly relevant in the development of next-generation pharmaceuticals, where researchers aim to optimize drug efficacy while minimizing side effects. Additionally, the bromomethyl functionality offers a reactive site for further derivatization, making this compound a valuable building block in medicinal chemistry.

In the context of agrochemical innovation, 4-(bromomethyl)-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole has been explored as a precursor for pesticide and herbicide development. The combination of chloro and trifluoromethyl groups is known to enhance the biological activity of agrochemicals, providing improved pest and weed control. As sustainability becomes a global priority, the demand for eco-friendly and high-performance agrochemicals has surged, further driving interest in this compound.

From a synthetic perspective, the compound's pyrazole core is a privileged scaffold in organic chemistry. Pyrazole derivatives are widely studied for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The specific substitution pattern in 4-(bromomethyl)-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole offers unique opportunities for structure-activity relationship (SAR) studies, enabling researchers to fine-tune molecular properties for targeted applications.

The growing interest in green chemistry has also influenced the synthesis and utilization of this compound. Researchers are increasingly focusing on atom-efficient and catalytic methods to produce such intermediates, reducing waste and energy consumption. This aligns with the broader industry shift toward sustainable chemical manufacturing, a topic frequently searched by professionals seeking environmentally benign alternatives.

In summary, 4-(bromomethyl)-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 479638-62-5) represents a critical intermediate in modern chemical research. Its applications span pharmaceuticals, agrochemicals, and advanced materials, reflecting the compound's adaptability and relevance in addressing contemporary scientific challenges. As the demand for innovative and sustainable solutions grows, this compound is poised to remain a focal point in both academic and industrial settings.